Cas no 57817-04-6 (7-Isopropyl-1H-indole)

• Product Name: 7-Isopropyl-1H-indole
• CAS No: 57817-04-6
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 947597
• PubChem ID: 12272797
• Update Time: 2024-11-03

7-Isopropyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,7-(1-methylethyl)-(9CI)
• 7-(propan-2-yl)-1H-indole
• 7-isopropyl-1H-indole
• 1H-Indole, 7-(1-methylethyl)-
• PRBCLRPANHSTBW-UHFFFAOYSA-N
• D82449
• 7-(1-Methylethyl)-1H-indole
• AKOS027326428
• 7-propan-2-yl-1H-indole
• 57817-04-6
• SCHEMBL2611040
• DTXSID801310680
• DB-359693
• CS-0160469
• BS-17105
• 7-Isopropyl-1H-indole

• Inchi： 1S/C11H13N/c1-8(2)10-5-3-4-9-6-7-12-11(9)10/h3-8,12H,1-2H3
• InChI Key： PRBCLRPANHSTBW-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=CC(=C12)C(C)C

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 15.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles